![molecular formula C22H20N4O B2838030 N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide CAS No. 862810-49-9](/img/structure/B2838030.png)
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide, also known as IMPA-2, is a chemical compound that has been extensively studied for its potential therapeutic uses.
Scientific Research Applications
Antiviral and Antineoplastic Properties
This compound is structurally related to a class of substances designed for antiviral activities, particularly against human rhinovirus. The synthesis approach used to create this compound and its analogs involves key steps that ensure the specific isomer required for antiviral activity is obtained, highlighting its potential utility in treating viral infections (Hamdouchi et al., 1999). Additionally, its structural features have been explored in the context of antineoplastic activity, indicating a potential role in cancer research (Abdel-Hafez, 2007).
Imaging Studies
Compounds with a similar imidazo[1,2-a]pyrimidin-2-yl structure have been synthesized for their high affinity and selectivity towards Peripheral Benzodiazepine Receptors (PBR), making them valuable in imaging studies using Single Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET) (Katsifis et al., 2000). These studies are crucial for understanding the distribution and density of PBR in various pathological conditions.
Development of Antiulcer Agents
Research has shown that substituted imidazo[1,2-a]pyrimidines, including compounds with similar structures to N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide, exhibit both gastric antisecretory and cytoprotective properties. These findings suggest their potential as novel antiulcer agents, with a mechanism of action that might involve the inhibition of the H+/K+-ATPase enzyme, distinct from histamine (H2) receptor antagonists or prostaglandin analogues (Kaminski et al., 1985).
Synthesis of Novel Fluorescent Probes
The structure of N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide is related to the development of fluorescent probes. For instance, certain derivatives have been identified as efficient fluorescent probes for mercury ions, demonstrating the versatility of this chemical framework in creating sensors for environmental and biological applications (Shao et al., 2011).
Antimicrobial Activity
Imidazo[1,2-a]pyrimidines, including those structurally related to the compound , have been synthesized and tested for antimicrobial activity against a variety of microorganisms. Certain derivatives showed significant activity, underscoring the potential of these compounds in the development of new antimicrobial agents (Revanker Gr et al., 1975).
properties
IUPAC Name |
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O/c1-15-5-3-6-17(11-15)12-21(27)24-19-13-18(8-7-16(19)2)20-14-26-10-4-9-23-22(26)25-20/h3-11,13-14H,12H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNFJVEDELNYCNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NC2=C(C=CC(=C2)C3=CN4C=CC=NC4=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)-2-(m-tolyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.